Cas no 2229103-60-8 (3-amino-3-(3-bromo-2,4-difluorophenyl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(3-bromo-2,4-difluorophenyl)cyclobutan-1-ol
• CAS No: 2229103-60-8
• MF: C₁₀H₁₀BrF₂NO
• MW: 278.093308925629
• CID: 6283851
• PubChem ID: 165882914
• Update Time: 2025-05-23

3-amino-3-(3-bromo-2,4-difluorophenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3-bromo-2,4-difluorophenyl)cyclobutan-1-ol
• 2229103-60-8
• EN300-1933962

• Inchi： 1S/C10H10BrF2NO/c11-8-7(12)2-1-6(9(8)13)10(14)3-5(15)4-10/h1-2,5,15H,3-4,14H2
• InChI Key： RHEWWSXUNFDGFL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1F)C1(CC(C1)O)N)F

Computed Properties

• Exact Mass: 276.99138g/mol
• Monoisotopic Mass: 276.99138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-3-(3-bromo-2,4-difluorophenyl)cyclobutan-1-ol

Introduction to 3-amino-3-(3-bromo-2,4-difluorophenyl)cyclobutan-1-ol (CAS No. 2229103-60-8)

3-amino-3-(3-bromo-2,4-difluorophenyl)cyclobutan-1-ol (CAS No. 2229103-60-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutyl ring, an amino group, and a substituted phenyl group with bromine and fluorine atoms. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The cyclobutyl ring in 3-amino-3-(3-bromo-2,4-difluorophenyl)cyclobutan-1-ol is a key feature that influences its chemical and biological properties. Cyclobutyl-containing compounds are known for their ability to modulate various biological targets, including enzymes and receptors. The presence of the amino group adds further complexity to the molecule, enhancing its reactivity and potential for forming hydrogen bonds. This can be crucial for interactions with biological macromolecules.

The 3-bromo-2,4-difluorophenyl substituent is another critical component of the molecule. The bromine atom introduces additional steric and electronic effects, while the fluorine atoms contribute to the compound's lipophilicity and metabolic stability. These properties are essential for optimizing the pharmacokinetic and pharmacodynamic profiles of the compound, making it a promising candidate for drug development.

Recent studies have explored the potential therapeutic applications of 3-amino-3-(3-bromo-2,4-difluorophenyl)cyclobutan-1-ol in various disease models. One notable area of research is its activity as a serotonin receptor modulator. Serotonin receptors play a crucial role in regulating mood, appetite, and sleep, making them important targets for the treatment of psychiatric disorders such as depression and anxiety. Preliminary studies have shown that 3-amino-3-(3-bromo-2,4-difluorophenyl)cyclobutan-1-ol exhibits selective binding to serotonin receptors, suggesting its potential as a novel therapeutic agent.

In addition to its serotonin receptor modulating properties, 3-amino-3-(3-bromo-2,4-difluorophenyl)cyclobutan-1-ol has also been investigated for its anti-inflammatory effects. Chronic inflammation is a common underlying factor in many diseases, including cardiovascular diseases, neurodegenerative disorders, and autoimmune conditions. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, indicating its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 3-amino-3-(3-bromo-2,4-difluorophenyl)cyclobutan-1-ol have been another focus of recent research. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and safety profile. Preclinical studies have shown that 3-amino-3-(3-bromo-2,4-difluorophenyl)cyclobutan-1-ol exhibits favorable ADME properties, with good oral bioavailability and a long half-life. These characteristics make it suitable for further development as an oral medication.

Toxicity studies are an essential part of the drug development process. Initial toxicity assessments of 3-amino-3-(3-bromo-2,4-difluorophenyl)cyclobutan-1-ol have shown that it has a favorable safety profile at therapeutic doses. However, further investigations are needed to fully understand its long-term safety and potential side effects.

In conclusion, 3-amino-3-(3-bromo-2,4-difluorophenyl)cyclobutan-1-ol (CAS No. 2229103-60-8) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.